Cas no 1805750-52-0 (6-Bromo-5-difluoromethoxy-1H-benzimidazole)

• Product Name: 6-Bromo-5-difluoromethoxy-1H-benzimidazole
• CAS No: 1805750-52-0
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4825888
• Update Time: 2025-05-20

6-Bromo-5-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-difluoromethoxy-1H-benzimidazole

• Inchi： 1S/C8H5BrF2N2O/c9-4-1-5-6(13-3-12-5)2-7(4)14-8(10)11/h1-3,8H,(H,12,13)
• InChI Key： OCUGUNUKASNOEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OC(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3.1
• Topological Polar Surface Area: 37.9

Additional information on 6-Bromo-5-difluoromethoxy-1H-benzimidazole

Recent Advances in the Study of 6-Bromo-5-difluoromethoxy-1H-benzimidazole (CAS: 1805750-52-0) and Its Applications in Chemical Biology and Medicine

The compound 6-Bromo-5-difluoromethoxy-1H-benzimidazole (CAS: 1805750-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development. The benzimidazole scaffold is well-known for its versatility in medicinal chemistry, and the introduction of bromo and difluoromethoxy substituents at the 5 and 6 positions, respectively, enhances its pharmacological properties.

Recent studies have highlighted the role of 6-Bromo-5-difluoromethoxy-1H-benzimidazole as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers, inflammatory diseases, and other pathological conditions. The presence of the difluoromethoxy group is particularly noteworthy, as it can improve metabolic stability and bioavailability, which are crucial factors in drug development. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound and its derivatives.

In addition to its role as a synthetic intermediate, 6-Bromo-5-difluoromethoxy-1H-benzimidazole has demonstrated promising biological activity in preclinical studies. For instance, it has been shown to exhibit potent inhibitory effects against certain tyrosine kinases, which are often dysregulated in cancer cells. Furthermore, its ability to modulate specific signaling pathways has sparked interest in its potential use as a therapeutic agent for neurodegenerative diseases. These findings are supported by robust in vitro and in vivo data, although further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

Another area of active research involves the exploration of 6-Bromo-5-difluoromethoxy-1H-benzimidazole as a building block for the development of fluorescent probes and imaging agents. The benzimidazole core is amenable to structural modifications that can impart fluorescence properties, making it a valuable tool for studying biological processes at the molecular level. Recent work has demonstrated the utility of this compound in the design of probes for detecting reactive oxygen species (ROS) and other biologically relevant molecules, which could have significant implications for diagnostic and therapeutic applications.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 6-Bromo-5-difluoromethoxy-1H-benzimidazole-based compounds. Issues such as synthetic scalability, toxicity, and off-target effects must be carefully addressed to ensure their suitability for human use. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of novel therapeutics based on this promising scaffold.

In conclusion, 6-Bromo-5-difluoromethoxy-1H-benzimidazole (CAS: 1805750-52-0) represents a versatile and pharmacologically relevant compound with broad applications in chemical biology and medicine. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. Ongoing research efforts are expected to yield new insights into its therapeutic potential and pave the way for the development of innovative treatments for a range of diseases. This briefing underscores the importance of continued exploration of this compound and its derivatives to unlock their full potential in the biomedical sciences.